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The table below summarizes the key chemical and handling information for WIKI4, crucial for any

experimental planning [1].

Property Specification

CAS Number 838818-26-1 [1]

Molecular Weight 521.59 g/mol [1]

Molecular Formula C29H23N5O3S [1]

Physical Form Off-white to light yellow solid [1]

Recommended Solvent DMSO [1]

Solubility in DMSO 6.8 mg/mL (13.04 mM) [1]

Storage Conditions (Solid) -20°C (3 years); 4°C (2 years) [1]

Storage Conditions (Solution) -80°C (2 years); -20°C (1 year) [1]

Stock Solution Preparation Protocol

This protocol details the preparation of a 10 mM stock solution, a common starting point for in vitro assays.

Always wear appropriate personal protective equipment and work in a well-ventilated area, especially when

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.smolecule.com/products/s548514?utm_src=pdf-interest
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.smolecule.com/products/s548514?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


handling DMSO.

1. Calculation and Weighing

Calculate the mass of WIKI4 needed using the formula: Mass (mg) = Desired Concentration (mM)
× Volume (mL) × Molecular Weight (g/mol).
For a 10 mL solution of 10 mM WIKI4: Mass = 10 mM × 10 mL × 521.59 g/mol = 52.159 mg.
Accurately weigh out the calculated mass of WIKI4 solid using an analytical balance.

2. Dissolution

Transfer the weighed WIKI4 to a clean, dry vessel.
Add a small volume of anhydrous, tissue-culture grade DMSO to the solid. The supplier indicates that

gentle warming and ultrasonication may be required to achieve complete dissolution [1].
Bring the solution to the final volume with DMSO. For the example above, bring the total volume to 10

mL.

3. Aliquoting and Storage

Immediately after preparation, aliquot the stock solution into sterile, single-use vials to minimize

freeze-thaw cycles and contamination.
Clearly label all aliquots with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for shorter periods (up to
1 year) [1].

Example Experimental Applications

The following table outlines how WIKI4 has been utilized in published research, which can inform your

own experimental design [1].

Application / Assay
Cell Line /
Model

Reported
Concentration

Incubation
Time

Key Outcome /
Readout

Inhibition of Wnt/β-
catenin signaling &
Cell Growth [1]

DLD1
colorectal

carcinoma
cells

100 nM, 1 µM 6 days Inhibition of cell
growth relative to

DMSO control [1].
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Application / Assay
Cell Line /
Model

Reported
Concentration

Incubation
Time

Key Outcome /
Readout

Stabilization of
AXIN1/AXIN2
protein [1]

DLD1 cells 1 µM 2, 4, 6, or 24

hours

Significant increase in

steady-state
abundance of AXIN1

and AXIN2 (Western
Blot) [1].

Pancreatic
Progenitor
Differentiation [2]

Human
Pluripotent

Stem Cells
(hPSCs)

9 µM (optimal
concentration)

During Stage 4
differentiation

Promoted formation of
NKX6-1+/PDX1+

pancreatic progenitors
[2].

Cytotoxicity Assay
[1]

Small Cell
Lung Cancer

(SCLC) cells

IC~50~: 0.02 µM Not specified Cytotoxic activity [1].

Experimental Workflow Visualization

The diagram below illustrates a generalized workflow for treating cells with WIKI4, based on the protocols

cited above.
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Critical Notes for Researchers

Solvent Control: The final concentration of DMSO in your cell culture medium should not exceed

0.1% (v/v). A vehicle control containing the same concentration of DMSO must be included in every
experiment.

Concentration Optimization: The effective concentration of WIKI4 can vary significantly depending
on the cell type and assay. It is essential to perform a dose-response curve to determine the optimal

concentration for your specific experimental system.
Stability: Repeated freezing and thawing of the stock solution should be avoided, as it may lead to

compound degradation and loss of activity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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